Cas no 433956-86-6 (N-(3-bromophenyl)-1-benzofuran-2-carboxamide)

N-(3-bromophenyl)-1-benzofuran-2-carboxamide is a brominated benzofuran derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzofuran core linked to a 3-bromophenyl group via a carboxamide bridge, offering a versatile scaffold for further functionalization. The bromine substituent enhances reactivity, facilitating cross-coupling reactions for structural diversification. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or other therapeutic agents. Its well-defined molecular architecture and synthetic utility make it a valuable building block for drug discovery and organic synthesis. Proper handling and storage under inert conditions are recommended due to its sensitivity.
N-(3-bromophenyl)-1-benzofuran-2-carboxamide structure
433956-86-6 structure
Product Name:N-(3-bromophenyl)-1-benzofuran-2-carboxamide
CAS No:433956-86-6
MF:C15H10BrNO2
MW:316.149403095245
CID:5331641
Update Time:2025-06-12

N-(3-bromophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-bromophenyl)-1-benzofuran-2-carboxamide
    • Inchi: 1S/C15H10BrNO2/c16-11-5-3-6-12(9-11)17-15(18)14-8-10-4-1-2-7-13(10)19-14/h1-9H,(H,17,18)
    • InChI Key: QXXJKCVHFOPREC-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C=C1C(NC1=CC=CC(Br)=C1)=O

N-(3-bromophenyl)-1-benzofuran-2-carboxamide Pricemore >>

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N-(3-bromophenyl)-1-benzofuran-2-carboxamide Related Literature

Additional information on N-(3-bromophenyl)-1-benzofuran-2-carboxamide

Professional Introduction to N-(3-bromophenyl)-1-benzofuran-2-carboxamide (CAS No. 433956-86-6)

N-(3-bromophenyl)-1-benzofuran-2-carboxamide (CAS No. 433956-86-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug discovery and development. The presence of both bromine and amide functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of bioactive agents.

The< strong>3-bromophenyl moiety in the compound's name is a key feature that contributes to its reactivity and utility in organic synthesis. Bromine atoms are known for their ability to participate in various chemical reactions, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures. This property makes N-(3-bromophenyl)-1-benzofuran-2-carboxamide a valuable building block for the synthesis of novel pharmaceuticals.

The benzofuran core is another critical component of this compound, providing a rigid and aromatic scaffold that can be modified further to achieve desired pharmacological properties. Benzofurans are a class of heterocyclic compounds that have been widely explored for their biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these structural elements in N-(3-bromophenyl)-1-benzofuran-2-carboxamide suggests potential therapeutic applications across multiple disease areas.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. N-(3-bromophenyl)-1-benzofuran-2-carboxamide has been investigated as a potential lead compound for such inhibitors due to its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions. Its molecular structure allows for fine-tuning of pharmacokinetic properties, which is crucial for the development of effective drugs.

The amide group in the compound's structure also plays a significant role in its biological activity. Amides are known to be important pharmacophores in many drugs, contributing to their binding affinity and selectivity. The presence of an amide linkage in N-(3-bromophenyl)-1-benzofuran-2-carboxamide suggests that it may exhibit inhibitory effects on enzymes or receptors that are amide-sensitive.

3-bromophenyl)-1-benzofuran-2-carboxamide. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce bromine atoms into aromatic rings with high precision and yield. These advancements have not only facilitated the synthesis of this compound but also opened up new avenues for developing related derivatives with enhanced biological activity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Benzofurans, in particular, have been extensively studied due to their diverse biological activities and structural versatility. N-(3-bromophenyl)-1-benzofuran-2-carboxamide, with its unique combination of functional groups, represents a promising candidate for further investigation.

Ongoing research efforts are focused on exploring the pharmacological potential of N-(3-bromophenyl)-1-benzofuran-2-carboxamide. Studies have begun to uncover its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties, making it a candidate for developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its potential therapeutic applications, N-(3-bromophenyl)-1-benzofuran-2-carboxamide has also been explored as a tool compound in chemical biology research. Its ability to modulate biological pathways makes it useful for studying the mechanisms underlying various diseases. By investigating how this compound interacts with biological targets, researchers can gain valuable insights into disease pathogenesis and develop more effective treatment strategies.

The synthesis and characterization of N-(3-bromophenyl)-1-benzofuran-2-carboxamide have also contributed to our understanding of benzofuran chemistry. This compound serves as a model system for studying the reactivity and functionalization of benzofuran scaffolds. Such studies are essential for developing new synthetic methodologies that can be applied to other heterocyclic compounds.

The future prospects for N-(3-bromophenyl)-1-benzofuran-2-carboxamide are promising, with ongoing research expected to yield further insights into its biological activity and potential therapeutic applications. As synthetic chemistry continues to evolve, new methods for modifying this compound will emerge, allowing researchers to fine-tune its properties for specific applications.

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